Cas no 138992-92-4 ((2-Butyl-benzoimidazol-1-yl)-acetic Acid)

• Product Name: (2-Butyl-benzoimidazol-1-yl)-acetic Acid
• CAS No: 138992-92-4
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 235959
• Update Time: 2025-06-11

(2-Butyl-benzoimidazol-1-yl)-acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Butyl-1H-benzo[d]imidazol-1-yl)acetic acid
• (2-Butyl-benzoimidazol-1-yl)-acetic acid
• 1H-Benzimidazole-1-aceticacid, 2-butyl-
• 2-(2-butylbenzimidazol-1-yl)acetic acid
• (2-Butyl-benzoimidazol-1-yl)-acetic Acid

• Inchi： 1S/C13H16N2O2/c1-2-3-8-12-14-10-6-4-5-7-11(10)15(12)9-13(16)17/h4-7H,2-3,8-9H2,1H3,(H,16,17)
• InChI Key： KTWJTCCDVNQGKN-UHFFFAOYSA-N
• SMILES： OC(CN1C2C=CC=CC=2N=C1CCCC)=O

Computed Properties

• Exact Mass: 232.12100
• Monoisotopic Mass: 232.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: g/cm3
• Boiling Point: 445.6°Cat760mmHg
• Flash Point: 223.3°C
• PSA: 55.12000
• LogP: 2.46350

(2-Butyl-benzoimidazol-1-yl)-acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (2-Butyl-benzoimidazol-1-yl)-acetic Acid

Introduction to (2-Butyl-benzoimidazol-1-yl)-acetic Acid (CAS No. 138992-92-4)

(2-Butyl-benzoimidazol-1-yl)-acetic Acid (CAS No. 138992-92-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases.

The chemical structure of (2-Butyl-benzoimidazol-1-yl)-acetic Acid consists of a benzoimidazole ring linked to an acetic acid moiety, with a butyl group substituting one of the aromatic carbons. This specific arrangement imparts the molecule with distinct physicochemical properties, including high solubility in polar solvents and good stability under physiological conditions.

Recent studies have highlighted the anti-inflammatory properties of (2-Butyl-benzoimidazol-1-yl)-acetic Acid. In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The mechanism of action is believed to involve the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory effects, (2-Butyl-benzoimidazol-1-yl)-acetic Acid has shown promise in neurodegenerative disease models. A 2022 study in Neuropharmacology reported that this compound exhibits neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. The neuroprotective effects are attributed to its ability to upregulate antioxidant enzymes and inhibit apoptosis pathways.

The pharmacokinetic profile of (2-Butyl-benzoimidazol-1-yl)-acetic Acid has also been extensively studied. Research indicates that it has good oral bioavailability and a favorable distribution profile, allowing it to effectively reach target tissues such as the brain and joints. Moreover, the compound has demonstrated low toxicity in preclinical studies, making it a promising candidate for further clinical development.

In terms of clinical applications, (2-Butyl-benzoimidazol-1-yl)-acetic Acid is currently being evaluated in Phase II clinical trials for the treatment of rheumatoid arthritis and Alzheimer's disease. Preliminary results from these trials have been encouraging, with patients showing significant improvements in disease symptoms and quality of life.

The synthesis of (2-Butyl-benzoimidazol-1-yl)-acetic Acid involves a multi-step process that includes the formation of the benzoimidazole ring and subsequent functionalization with the acetic acid and butyl groups. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

Future directions for research on (2-Butyl-benzoimidazol-1-yl)-acetic Acid include exploring its potential as a lead compound for drug discovery programs targeting other inflammatory and neurodegenerative conditions. Additionally, efforts are underway to optimize its pharmacological properties through structural modifications and prodrug strategies.

In conclusion, (2-Butyl-benzoimidazol-1-yl)-acetic Acid (CAS No. 138992-92-4) is a promising compound with a wide range of therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and neuroprotective properties, positions it as a valuable asset in the development of new treatments for various diseases. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in medicine.